N1-(2,5-difluorophenyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]oxamide
• InChI: InChI=1S/C23H21F2N3O2S/c24-18-5-6-19(25)20(11-18)27-23(30)22(29)26-12-21(17-8-10-31-14-17)28-9-7-15-3-1-2-4-16(15)13-28/h1-6,8,10-11,14,21H,7,9,12-13H2,(H,26,29)(H,27,30)
• InChI Key: PFYXQDZUKHBZHG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C(=O)NC3=C(C=CC(=C3)F)F)C4=CSC=C4
• Molecular Formula: C23H21F2N3O2S
• Molecular Weight: 441.5 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H21F2N3O2S and its molecular weight is 441.5. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research and Drug Development Several studies explore compounds with dihydroisoquinolin and difluorophenyl components for their pharmacological properties. For instance, research on orexin receptor antagonists, which are structurally similar to the queried compound, has shown potential in modulating sleep and stress-related disorders without hypnotic effects, suggesting applications in treating insomnia or anxiety without sedation (Bonaventure et al., 2015). Moreover, derivatives of dihydroisoquinoline have been investigated for their analgesic and spasmolytic properties, indicating potential use in pain management (Brossi et al., 1960).

Material Science and Organic LEDs In material science, particularly in the development of organic light-emitting diodes (OLEDs), compounds containing thiophenyl and phenyl groups have been utilized to create highly efficient red phosphorescence, showcasing their potential in electronic display technologies (Tsuboyama et al., 2003).

Organic Chemistry and Synthesis From an organic chemistry perspective, the synthesis and characterization of novel compounds with anticancer, antimicrobial, and enzyme inhibition activities demonstrate the wide-ranging applications of structurally related molecules. For example, novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate compounds have been synthesized and shown to possess significant antitumor activities, suggesting applications in developing new anticancer agents (Fang et al., 2016).